Cas no 2172253-64-2 (4-ethyl-1-4-(hydroxymethyl)piperidin-4-ylcyclohexan-1-ol)

• Product Name: 4-ethyl-1-4-(hydroxymethyl)piperidin-4-ylcyclohexan-1-ol
• CAS No: 2172253-64-2
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5568511
• PubChem ID: 165593179
• Update Time: 2025-05-21

4-ethyl-1-4-(hydroxymethyl)piperidin-4-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172253-64-2
• 4-ethyl-1-[4-(hydroxymethyl)piperidin-4-yl]cyclohexan-1-ol
• EN300-1630773
• 4-ethyl-1-4-(hydroxymethyl)piperidin-4-ylcyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-2-12-3-5-14(17,6-4-12)13(11-16)7-9-15-10-8-13/h12,15-17H,2-11H2,1H3
• InChI Key： NKEGKRXCCFRVED-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C1(CO)CCNCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-ethyl-1-4-(hydroxymethyl)piperidin-4-ylcyclohexan-1-ol

4-Ethyl-1-(4-(hydroxymethyl)piperidin-4-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No. 2172253-64-2, commonly referred to as 4-Ethyl-1-(4-(hydroxymethyl)piperidin-4-yl)cyclohexan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclohexanol backbone substituted with an ethyl group and a piperidine ring containing a hydroxymethyl substituent. The cyclohexan-1-ol core provides a rigid framework, while the piperidin ring introduces flexibility and potential for hydrogen bonding, making this compound versatile in its applications.

Recent studies have highlighted the importance of 4-Ethyl-1-(4-(hydroxymethyl)piperidin-4-yl)cyclohexan-1-ol in drug discovery, particularly in the development of bioactive molecules. Its structure allows for diverse interactions with biological systems, making it a valuable starting material for synthesizing compounds with therapeutic potential. For instance, researchers have explored its role in modulating enzyme activity and its ability to act as a scaffold for designing inhibitors of key biological targets.

The synthesis of CAS No. 2172253-64-2 involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. This is followed by the introduction of the piperidine ring through nucleophilic substitution or other coupling reactions. The hydroxymethyl group is then introduced via reduction or oxidation techniques, depending on the desired stereochemistry. The final product is purified using chromatographic methods to ensure high purity and consistency.

One of the most promising applications of this compound lies in its potential as a chiral building block. The presence of multiple stereogenic centers in its structure enables the creation of enantiomerically pure derivatives, which are highly sought after in asymmetric synthesis. Recent advancements in asymmetric catalysis have further enhanced its utility, allowing for the efficient production of optically active compounds with high enantiomeric excess.

In addition to its role in drug discovery, 4-Ethyl-1-(4-(hydroxymethyl)piperidin-4-yl)cyclohexan-1-ol has also been investigated for its potential in materials science. Its ability to form hydrogen bonds makes it a candidate for use in self-healing polymers and other advanced materials. Researchers have explored its compatibility with various polymer systems and its ability to enhance mechanical properties without compromising biocompatibility.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and distribution profiles. Its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity at therapeutic concentrations, making it a safe candidate for further development.

Recent breakthroughs in computational chemistry have provided new insights into the molecular interactions of CAS No. 2172253-64, enabling researchers to predict its binding affinities to various biological targets with greater accuracy. These computational models have been instrumental in guiding experimental efforts and optimizing synthetic routes to improve yield and purity.

In conclusion, 4-Ethyl-1-(4-(hydroxymethyl)piperidin-4-y)l)cyclohexan